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Compound of Interest

Compound Name: Bifendate

Cat. No.: B15602959 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides crucial safety protocols and

logistical information for the handling of Bifendate, a synthetic intermediate of Schisandrin C

used in the treatment of chronic hepatitis B.[1][2] While a comprehensive Material Safety Data

Sheet (MSDS) for Bifendate is not publicly available, this guide synthesizes known data and

establishes procedural steps based on general best practices for handling chemical

compounds in a laboratory setting.

Chemical and Physical Properties
A clear understanding of Bifendate's properties is the foundation of its safe handling. The

following tables summarize its key chemical and physical data.

Table 1: Chemical Identification
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Identifier Value Source(s)

IUPAC Name

methyl 7-methoxy-4-(7-

methoxy-5-methoxycarbonyl-

1,3-benzodioxol-4-yl)-1,3-

benzodioxole-5-carboxylate

[3][4]

CAS Number 73536-69-3 [3][5][6]

Molecular Formula C20H18O10 [1][3][7]

Molecular Weight 418.35 g/mol [1][6][8]

Synonyms
Bifendatatum, DDB, Dimethyl

diphenyl bicarboxylate
[9]

Table 2: Physical and Chemical Properties

Property Value Source(s)

Appearance White crystalline powder [10]

Odor Odorless [10]

Taste Tasteless [10]

Density 1.39 g/cm³ [8]

Water Solubility Insoluble [10][11]

Table 3: Solubility in Organic Solvents
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Solvent Solubility Source(s)

Methanol Slightly soluble [11]

Ethanol Slightly soluble [10][11]

Chloroform Soluble [10][11]

DMSO

12.5 mg/mL (requires

sonication, warming, and

heating to 60°C); 83 mg/mL

(fresh DMSO recommended)

[1][2]

Acetonitrile Soluble [9]

Operational Plans: From Receipt to Disposal
A systematic approach to handling Bifendate is crucial to minimize exposure and ensure a

safe laboratory environment. The following workflow outlines the necessary steps.
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Preparation and Handling

Storage Disposal

Receiving and Inspection

Don Personal Protective Equipment (PPE)

Weighing and Preparation in a Ventilated Enclosure

Handling and Transfer

Short-term Storage (Solid) Solution Storage Decontamination of Work Surfaces

Long-term Storage (Solid) Segregation of Contaminated Waste

Disposal in Accordance with Institutional and Local Regulations

Click to download full resolution via product page

A logical workflow for the safe handling of Bifendate.

Personal Protective Equipment (PPE)
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Given the absence of specific toxicological data for Bifendate, a cautious approach to personal

protection is warranted. The following PPE is considered mandatory when handling Bifendate
in solid or solution form:

Gloves: Two pairs of powder-free nitrile gloves should be worn.

Eye Protection: Chemical splash goggles are required.

Lab Coat: A clean, buttoned lab coat must be worn.

Respiratory Protection: When handling the powder outside of a ventilated enclosure, a

NIOSH-approved respirator is recommended.

Step-by-Step Handling Procedures
Receiving and Unpacking: Upon receipt, inspect the container for any damage or leaks. This

should be done in a designated area, away from general laboratory traffic.

Preparation and Weighing: All handling of solid Bifendate should be conducted within a

certified chemical fume hood or other ventilated enclosure to minimize inhalation exposure.

Dissolution: When preparing solutions, add the solvent to the weighed Bifendate slowly to

avoid splashing. As indicated, sonication and warming may be necessary for dissolution in

DMSO.[1]

Labeling: All containers of Bifendate, whether in solid form or in solution, must be clearly

labeled with the chemical name, concentration, date of preparation, and appropriate hazard

warnings.

Storage and Stability
Proper storage is essential to maintain the integrity of Bifendate.

Table 4: Storage and Stability
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Form Condition Duration Source(s)

Solid (Lyophilized) -20°C, desiccated 36 months [12]

Solid (General)
4°C, protect from light,

stored under nitrogen

Short-term (days to

weeks)
[1]

Solid (General) -20°C
Long-term (months to

years)
[4]

In Solution -20°C

1 month (protect from

light, stored under

nitrogen)

[1]

In Solution -80°C 6 months [1]

To prevent degradation, it is advisable to aliquot solutions to avoid multiple freeze-thaw cycles.

[12]

Disposal Plan
All waste contaminated with Bifendate must be treated as hazardous chemical waste.

Waste Segregation: All disposable items that have come into contact with Bifendate,

including gloves, pipette tips, and empty containers, must be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of Bifendate should be collected in a separate,

sealed, and labeled hazardous waste container. Do not dispose of Bifendate solutions down

the drain.

Decontamination: All work surfaces and equipment should be thoroughly decontaminated

with an appropriate solvent (such as ethanol) followed by a soap and water wash after

handling is complete.

Final Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety office, following all local, state, and federal regulations.
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Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: For small spills of solid material, carefully sweep it up, avoiding dust generation, and

place it in a sealed container for disposal. For liquid spills, absorb with an inert material and

place in a sealed container for disposal. The spill area should then be decontaminated. For

large spills, evacuate the area and contact your institution's emergency response team.

By adhering to these safety and logistical guidelines, researchers can handle Bifendate with a

high degree of safety and confidence, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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